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Cost and Clinical Outcomes: Raltitrexed vs. Historical
Regimens

The table below summarizes key findings from a 2002 UK economic substudy, which provides a direct cost-

effectiveness comparison. It's important to note that treatment standards and costs have evolved since this

study was conducted [1].

Regimen

Mean Total
Societal Cost
(1999/00 UK
£)

Cost
Comparison

Overall Survival
Quality of
Life

Key Toxicity
Concerns

Raltitrexed £2,616 Intermediate Similar to de

Gramont & Lokich
[1]

Inferior to de

Gramont &
Lokich [1]

Increased

toxicity [1]

de Gramont £5,051 Highest Comparable
clinical outcome

with Lokich [1]

Equally
effective as

Lokich [1]

N/A (baseline for
comparison)
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Regimen

Mean Total
Societal Cost
(1999/00 UK
£)

Cost
Comparison

Overall Survival
Quality of
Life

Key Toxicity
Concerns

Lokich (PVI
5FU)

£2,576 Lowest Comparable

clinical outcome
with de Gramont

[1]

Equally

effective as
de Gramont

[1]

Higher toxicity &

hand-foot
syndrome [1]

Conclusion of the Analysis: The study concluded that while the Lokich regimen had the lowest cost,

Raltitrexed was found to be clinically inferior to both other regimens due to its increased toxicity and

poorer quality of life, despite its ease of administration and lower cost than de Gramont [1].

Efficacy in Advanced Colorectal Cancer: A Network
Meta-Analysis View

A 2017 Bayesian network meta-analysis compared the short- and long-term efficacy of 10 first-line

chemotherapy regimens, providing a broader context of where Raltitrexed and its combinations stand [2].

Regimen
Overall Response
Rate (ORR)

1-Year Progression-
Free Survival

Cluster Analysis
Conclusion

FOLFOX / FOLFIRI Higher than FF or
Raltitrexed [2]

Higher than FF or
Raltitrexed [2]

Superior short & long-
term efficacy [2]

Raltitrexed
(monotherapy)

Baseline for
comparison [2]

Baseline for
comparison [2]

Not in top-performing
groups [2]

TOMOX (Raltitrexed +
Oxaliplatin)

Higher than
Raltitrexed alone [2]

Higher than Raltitrexed
alone [2]

Superior short & long-
term efficacy [2]

Key Insight: The analysis suggested that Raltitrexed in combination with Oxaliplatin (TOMOX) showed

promising efficacy and was recommended for clinical use, whereas Raltitrexed as a single agent was
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outperformed by modern combination regimens [2].

Mechanism of Action and Experimental Analysis

For researchers, understanding the molecular pharmacology and validated experimental methods is crucial.

Mechanism of Action: Raltitrexed is a quinazoline-based folate analog and a specific inhibitor of
Thymidylate Synthase (TS). It is metabolically converted to polyglutamated forms inside cells, which

leads to prolonged and potent inhibition of TS, disrupting DNA synthesis and inducing apoptosis [3]
[4].

Key Experimental Workflow: The following diagram outlines a common in vitro protocol used to
study Raltitrexed's effects on cancer cells, based on a study in gastric cancer cell lines [4].
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The molecular pathway of Raltitrexed-induced apoptosis identified through such experiments can be

summarized as follows:
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Contemporary Clinical Applications

While the direct cost-effectiveness data is limited, recent studies highlight niches where Raltitrexed remains

relevant:

Later-line Treatment for mCRC: Real-world studies show that Raltitrexed combined with S-1 and
Bevacizumab is a promising regimen for heavily pretreated metastatic colorectal cancer,
demonstrating manageable toxicity and median overall survival of around 13.5 months [5] [3].

Use in Other Cancers: Research indicates that Raltitrexed plus Oxaliplatin (TOMOX) is explored
as a combination for transarterial chemoembolization (TACE) in unresectable hepatocellular

carcinoma, showing potential benefits [6].
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The search results indicate that a complete, up-to-date cost-effectiveness analysis comparing Raltitrexed to

all current standard regimens (like FOLFOX/FOLFIRI with biologics) is not available. The most robust

direct cost data is from 2002, and treatment landscapes have significantly changed since then.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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